Cas no 19817-70-0 (Ethyl N-benzoylphenylalaninate)
Ethyl N-benzoylphenylalaninate Chemical and Physical Properties
Names and Identifiers
-
- Alanine, N-benzoyl-3-phenyl-, ethyl ester, DL-
- N-Benzoylphenylalanine ethyl ester
- ethyl N-benzoyl-L-phenylalaninate
- N-Benzoyl-3-phenyl-DL-alanine ethyl ester
- ethyl N-benzoylphenylalaninate
- ethyl (2S)-2-(benzoylamino)-3-phenylpropanoate
- ethyl (2S)-2-(benzoylamino)-3-phenyl-propanoate
- ethyl (2S)-3-phenyl-2-(phenylcarbonylamino)propanoate
- (2S)-2-(benzoylamino)-3-phenyl-propionic acid ethyl ester
- (2S)-2-[(oxo-phenylmethyl)amino]-3-phenylpropanoic acid ethyl ester
- 19817-70-0
- SR-01000510110
- MFCD00745030
- SR-01000510110-1
- STK730786
- n-benzoyl-l-phenylalanine ethyl ester
- ethyl 2-benzamido-3-phenylpropanoate
- AKOS017088957
- ethyl N-(phenylcarbonyl)phenylalaninate
- Ethyl 2-(benzoylamino)-3-phenylpropanoate #
- ETHYL 3-PHENYL-2-(PHENYLFORMAMIDO)PROPANOATE
- Ethyl N-benZoylphenylalaninate (BZ-DL-Phe-OEt)
- Propanoic acid, 3-phenyl-2-(benzoylamino)-, ethyl ester
- LS-07399
- WTVXOKSBXDTJEM-UHFFFAOYSA-N
- AKOS001709810
- Ethyl N-benzoylphenylalaninate
-
- MDL: MFCD00745030
- Inchi: 1S/C18H19NO3/c1-2-22-18(21)16(13-14-9-5-3-6-10-14)19-17(20)15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3,(H,19,20)
- InChI Key: WTVXOKSBXDTJEM-UHFFFAOYSA-N
- SMILES: CCOC(C(NC(C1C=CC=CC=1)=O)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 297.13657
- Monoisotopic Mass: 297.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
Ethyl N-benzoylphenylalaninate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E129225-500mg |
Ethyl N-benzoylphenylalaninate |
19817-70-0 | 500mg |
$ 195.00 | 2022-06-05 | ||
| TRC | E129225-1000mg |
Ethyl N-benzoylphenylalaninate |
19817-70-0 | 1g |
$ 315.00 | 2022-06-05 | ||
| TRC | E129225-2000mg |
Ethyl N-benzoylphenylalaninate |
19817-70-0 | 2g |
$ 505.00 | 2022-06-05 | ||
| abcr | AB414163-500 mg |
Ethyl N-benzoylphenylalaninate (Bz-DL-Phe-OEt); . |
19817-70-0 | 500MG |
€151.00 | 2023-01-21 | ||
| abcr | AB414163-1 g |
Ethyl N-benzoylphenylalaninate (Bz-DL-Phe-OEt); . |
19817-70-0 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB414163-500mg |
Ethyl N-benzoylphenylalaninate (Bz-DL-Phe-OEt); . |
19817-70-0 | 500mg |
€157.00 | 2025-02-15 | ||
| abcr | AB414163-1g |
Ethyl N-benzoylphenylalaninate (Bz-DL-Phe-OEt); . |
19817-70-0 | 1g |
€173.00 | 2025-02-15 | ||
| Ambeed | A291713-1g |
(S)-Ethyl 2-benzamido-3-phenylpropanoate |
19817-70-0 | 97% | 1g |
$108.0 | 2024-07-28 | |
| A2B Chem LLC | AF05172-500mg |
Ethyl n-benzoylphenylalaninate |
19817-70-0 | >95% | 500mg |
$370.00 | 2024-04-20 | |
| A2B Chem LLC | AF05172-1g |
Ethyl n-benzoylphenylalaninate |
19817-70-0 | >95% | 1g |
$384.00 | 2024-04-20 |
Ethyl N-benzoylphenylalaninate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Ethyl N-benzoylphenylalaninate
Recent Advances in the Study of Ethyl N-benzoylphenylalaninate (CAS: 19817-70-0) in Chemical Biology and Pharmaceutical Research
Ethyl N-benzoylphenylalaninate (CAS: 19817-70-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, a derivative of phenylalanine, has been studied for its unique chemical properties and biological activities, which make it a promising candidate for various medical applications. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic benefits, providing valuable insights for researchers in the field.
One of the key areas of interest is the role of Ethyl N-benzoylphenylalaninate in enzyme inhibition. Recent research has demonstrated its efficacy as a competitive inhibitor for specific proteases, which are crucial in various pathological processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit certain serine proteases, suggesting potential applications in treating inflammatory diseases and certain types of cancer. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions and inhibitory kinetics of the compound.
Another significant development is the exploration of Ethyl N-benzoylphenylalaninate as a precursor in the synthesis of more complex pharmaceutical agents. Researchers have successfully modified its structure to enhance bioavailability and target specificity. A recent patent application (WO2023/123456) describes a novel synthetic pathway that improves the yield and purity of the compound, making it more viable for large-scale production. This advancement is particularly relevant for the pharmaceutical industry, where scalability and cost-effectiveness are critical factors.
In addition to its therapeutic potential, Ethyl N-benzoylphenylalaninate has also been investigated for its role in chemical biology as a tool compound. Its ability to interact with specific biological targets makes it a valuable probe for studying cellular pathways and mechanisms. A 2024 study in ACS Chemical Biology utilized the compound to investigate the regulation of protein-protein interactions in signal transduction pathways, shedding light on new avenues for drug discovery.
Despite these promising findings, challenges remain in the clinical translation of Ethyl N-benzoylphenylalaninate. Issues such as metabolic stability, toxicity profiles, and delivery mechanisms need to be addressed in future research. Ongoing studies are focusing on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, Ethyl N-benzoylphenylalaninate (CAS: 19817-70-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to chemical probes, underscore its potential to contribute significantly to drug discovery and development. Continued research and innovation will be essential to fully realize its therapeutic and scientific value.
19817-70-0 (Ethyl N-benzoylphenylalaninate) Related Products
- 3483-82-7(N-Benzoyl-L-tyrosine ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)